(1S)-1-(thiophen-2-yl)ethan-1-amine

• IUPAC Name: (1S)-1-thiophen-2-ylethanamine
• InChI: InChI=1S/C6H9NS/c1-5(7)6-3-2-4-8-6/h2-5H,7H2,1H3/t5-/m0/s1
• InChI Key: LYJBVRVJQXVVPI-YFKPBYRVSA-N
• Canonical SMILES: CC(C1=CC=CS1)N
• Isomeric SMILES: C[C@@H](C1=CC=CS1)N
• Molecular Formula: C6H9NS
• Molecular Weight: 127.21 g/mol

Description

(1S)-1-(thiophen-2-yl)ethan-1-amine, also known as 2-thiopheneethanamine or 2-thiopheneethylamine, is an organic compound belonging to the class of thiophenes. It has a molecular formula of C4H8NS and a molecular weight of 95.17 g/mol. 2-thiopheneethanamine is a colorless liquid with a faint odor. This compound is used in the synthesis of pharmaceuticals and other organic compounds, as well as in the study of biochemical and physiological effects.

Scientific Research Applications

“(1S)-1-(thiophen-2-yl)ethan-1-amine” is a chemical compound with the molecular formula C6H9NS. Thiophene derivatives, such as this compound, are important aromatic heterocyclic derivatives.

• Material Science

  • Thiophene derivatives find large application in material science. They could be used in the development of new materials with unique properties.

• Coordination Chemistry

  • Thiophene derivatives are used in coordination chemistry. They can act as ligands to form coordination compounds with metals.

• Organic Synthesis

  • Thiophene derivatives are used as intermediates in organic synthesis. They can be used to synthesize a wide range of other organic compounds.

• Corrosion Inhibitors

  • Thiophene derivatives are utilized in industrial chemistry as corrosion inhibitors. They can prevent the corrosion of metals, which is crucial in many industries.

• Organic Semiconductors

  • Thiophene-mediated molecules play a prominent role in the advancement of organic semiconductors. They can be used in the fabrication of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs).

• Pharmaceutical Applications

  • Thiophene derivatives exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties. For example, suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug.

• Synthetic Chemistry

  • Thiophene derivatives are used in synthetic chemistry. The Gewald reaction, for instance, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

• Voltage-Gated Sodium Channel Blocker

  • Certain thiophene derivatives are used as voltage-gated sodium channel blockers. For example, articaine, a 2,3,4-trisubstituent thiophene (3-n-propylamino-α-propionylamino-2-carbomethoxy-4-methyl-thiophene hydrochloride), is used as a dental anesthetic in Europe.

• Analgesic and Anti-Inflammatory

  • Some thiophene derivatives show analgesic and anti-inflammatory properties. For instance, suprofen, a 2-substituted thiophene, is known as a nonsteroidal anti-inflammatory drug.

• Antihypertensive

  • Thiophene derivatives can also exhibit antihypertensive properties.

• Antitumor Activity

  • Certain thiophene derivatives have shown antitumor activity.